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Compound of Interest

Compound Name: Usp15-IN-1

Cat. No.: B10854877

This document provides crucial safety and logistical information for the proper disposal of
Usp15-IN-1, a potent USP15 inhibitor used in anticancer research.[1][2][3] Adherence to these
procedures is vital for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide is intended for researchers, scientists, and drug development
professionals.

Usp15-IN-1 Chemical and Physical Properties

A clear understanding of the chemical properties of Usp15-IN-1 is the first step in safe handling
and disposal. The following table summarizes key quantitative data for this compound.

Property Value Reference
Molecular Formula C22H23Ns03 [2]
Molecular Weight 377.44 g/mol [2]

CAS Number 2260826-16-0 [1][2]
Solubility Soluble in DMSO [3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 1 year [3]

Core Disposal Principle: Hazard Assessment
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Due to the absence of a specific Safety Data Sheet (SDS) detailing the hazards of Usp15-IN-1,
it must be treated as a potentially hazardous chemical. The guiding principle is to avoid drain or
regular trash disposal and to manage all waste streams through your institution's hazardous
waste program.

Step-by-Step Disposal Protocol for Usp15-IN-1

This protocol outlines the necessary steps for the safe disposal of Usp15-IN-1 in solid form and
as a solution in Dimethyl Sulfoxide (DMSO).

3.1. Solid (Powder) Usp15-IN-1 Waste
» Containerization:
o Place all unused or expired solid Usp15-IN-1 in its original container if possible.

o If the original container is not available, use a clearly labeled, sealable, and chemically
compatible container. The label should include the chemical name ("Usp15-IN-1"), CAS
number (2260826-16-0), and an appropriate hazard warning (e.g., "Caution: Research
Chemical, Handle with Care").

o Waste Collection:

o Transfer the container to your laboratory's designated hazardous chemical waste
accumulation area.

o Ensure the container is securely sealed.
e Disposal Request:

o Follow your institution's procedures to request a pickup by the Environmental Health and
Safety (EHS) or a licensed professional waste disposal service.[4]

3.2. Usp15-IN-1 in DMSO Solution

DMSO is a common solvent for Usp15-IN-1 and requires specific disposal considerations as it
can facilitate the absorption of other chemicals through the skin.
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e Segregation of Waste:

o Collect all Usp15-IN-1/DMSO solutions in a dedicated, labeled hazardous waste
container.

o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
EHS guidelines. Halogenated and non-halogenated solvents are often collected
separately.

o The waste container must be made of a material compatible with DMSO and have a
secure screw-top cap.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Usp15-IN-1 in DMSO," and
the approximate concentration.

e Storage and Disposal:

o Store the sealed container in a designated satellite accumulation area, away from heat
and ignition sources.[2][3]

o Arrange for disposal through your institution's hazardous waste management program. Do
not dispose of DMSO solutions down the drain.[5][6]

3.3. Contaminated Labware and Personal Protective Equipment (PPE)
e Solid Waste:

o Dispose of chemically contaminated items such as pipette tips, gloves, and empty vials as
solid hazardous waste.

o Place these items in a designated, clearly labeled solid waste container or a durable,
sealed plastic bag.

e Sharps:
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o Any chemically contaminated sharps (e.g., needles, broken glass) must be disposed of in
a designated, puncture-resistant sharps container labeled for chemical contamination.[7]

o Container Rinsing:

o Empty containers that held Usp15-IN-1 should be triple-rinsed with a suitable solvent
(such as DMSO or another appropriate solvent).[4][8]

o The rinsate must be collected and disposed of as hazardous liquid waste.[8] After triple
rinsing, the defaced container may be disposed of as regular trash, in accordance with
institutional policy.[4]

Experimental Workflow & Disposal Pathway

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Usp15-IN-1 and associated waste.
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Usp15-IN-1 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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